Cas no 22149-55-9 (Alanine, N,N-bis(carboxymethyl)-)

• Product Name: Alanine, N,N-bis(carboxymethyl)-
• CAS No: 22149-55-9
• MF: C₇H₁₁NO₆
• MW: 205.165342569351
• CID: 1408059
• PubChem ID: 425415
• Update Time: 2025-11-02

Alanine, N,N-bis(carboxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Alanine, N,N-bis(carboxymethyl)-
• (2S)-2-[bis(carboxymethyl)amino]propanoic acid
• Q27286508
• DTXSID6045036
• Alanine, N,N-bis(carboxymethyl)-, DL-
• methylglycinediacetic acid
• DL-2-Methylnitrilotriacetic acid
• UNII-PEK3T80K9K
• NS00003883
• Dicarboxymethyl DL-Alaninate
• 22149-55-9
• N,N-Bis(carboxymethyl)alanine
• SCHEMBL345564
• DL-Alanine, N,N-bis(carboxymethyl)-
• N,N-Bis(carboxymethyl)-DL-alpha-alanine
• 2-(bis(carboxymethyl)amino)propanoic Acid
• n-(2-propionic acid) iminodiacetic acid
• N,N-BIS(CARBOXYMETHYL)-DL-.ALPHA.-ALANINE
• Acetic acid, 2-methyl-2,2',2''-nitrilotri-
• EN300-7463856
• 2-[bis(carboxymethyl)amino]propanoic acid
• 3-Azapentanedioic acid,3-carboxymethyl-2-methyl-
• DL-Alanine-N,N-diacetic acid
• PEK3T80K9K

• Inchi： 1S/C7H11NO6/c1-4(7(13)14)8(2-5(9)10)3-6(11)12/h4H,2-3H2,1H3,(H,9,10)(H,11,12)(H,13,14)
• InChI Key： CIEZZGWIJBXOTE-UHFFFAOYSA-N
• SMILES： OC(C(C)N(CC(=O)O)CC(=O)O)=O

Computed Properties

• Exact Mass: 205.05863
• Monoisotopic Mass: 205.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Alanine, N,N-bis(carboxymethyl)-

Comprehensive Guide to Alanine, N,N-bis(carboxymethyl)- (CAS No. 22149-55-9): Properties, Applications, and Market Trends

Alanine, N,N-bis(carboxymethyl)- (CAS No. 22149-55-9) is a specialized organic compound with significant applications in various industries. This chelating agent and amino acid derivative has gained attention due to its unique chemical properties and versatility. The compound is also known by other names such as N,N-Bis(carboxymethyl)alanine and BCA, making it a subject of interest in both academic and industrial research.

The molecular structure of Alanine, N,N-bis(carboxymethyl)- features a central alanine backbone with two carboxymethyl groups attached to the nitrogen atom. This configuration gives it excellent metal-binding capabilities, making it valuable in applications requiring metal ion sequestration. Researchers have explored its potential in biodegradable chelators, a hot topic in green chemistry as industries seek alternatives to traditional, less environmentally friendly compounds.

One of the most searched questions about this compound relates to its biodegradability profile. Current studies suggest that N,N-Bis(carboxymethyl)alanine shows promising environmental compatibility compared to conventional chelating agents. This aligns with the growing market demand for sustainable chemical solutions, particularly in Europe and North America where environmental regulations are becoming stricter.

In industrial applications, CAS 22149-55-9 finds use in water treatment formulations, where it helps control metal ion concentrations without contributing to heavy metal accumulation. The personal care industry has also shown interest in this compound for its potential in metal ion stabilization in cosmetic products. These applications address current consumer concerns about heavy metal contamination in everyday products.

The pharmaceutical sector is investigating Alanine, N,N-bis(carboxymethyl)- for its potential in drug delivery systems. Its ability to form stable complexes with various metal ions makes it a candidate for metal-based therapeutics, a rapidly growing field in medicine. This connects with the increasing public interest in targeted drug delivery and personalized medicine approaches.

Market analysis indicates steady growth for specialty amino acid derivatives like BCA, with projections showing increased demand in Asia-Pacific regions. Manufacturers are responding by developing cost-effective synthesis methods for N,N-Bis(carboxymethyl)alanine, another frequently searched topic among chemical professionals. The development of green synthesis routes for this compound is particularly noteworthy in current research literature.

From a technical perspective, Alanine, N,N-bis(carboxymethyl)- exhibits good water solubility and thermal stability, properties that are often queried by potential users. These characteristics make it suitable for various formulation requirements across different temperature ranges. The compound's pH stability range is another commonly searched parameter, with studies showing effective performance across moderately acidic to alkaline conditions.

Quality control aspects of CAS 22149-55-9 frequently appear in professional discussions. Analytical methods such as HPLC purity testing and spectroscopic characterization are standard for verifying the compound's specifications. These testing protocols align with the pharmaceutical and cosmetic industries' stringent quality requirements, addressing another common concern among potential buyers.

Recent innovations have explored the use of N,N-Bis(carboxymethyl)alanine in agricultural applications, particularly in micronutrient delivery systems. This application taps into the growing market for precision agriculture solutions and responds to searches about novel plant nutrition technologies. The compound's ability to form bioavailable metal complexes makes it attractive for this purpose.

Storage and handling recommendations for Alanine, N,N-bis(carboxymethyl)- typically emphasize dry, cool conditions to maintain stability. These practical considerations are often searched by laboratory personnel and industrial users. The compound's shelf life under various storage conditions represents another point of professional interest frequently addressed in technical datasheets.

As research continues, new potential applications for CAS 22149-55-9 are being discovered. Current studies are examining its role in advanced material science, particularly in the development of functional polymers. This aligns with the broader industry trend toward smart materials and responds to growing academic interest in multifunctional organic compounds.

The regulatory status of Alanine, N,N-bis(carboxymethyl)- varies by region, with most jurisdictions classifying it as a non-hazardous chemical. This regulatory profile makes it attractive for formulators seeking compliant ingredients, addressing another common query from product developers. Documentation requirements and safety data sheets for this compound are readily available from reputable suppliers.

In conclusion, N,N-Bis(carboxymethyl)alanine represents an interesting case study in the evolution of specialty chemicals. Its combination of functional versatility, environmental compatibility, and broad application potential positions it well for future market growth. As industries continue to prioritize sustainable chemistry and green formulations, compounds like Alanine, N,N-bis(carboxymethyl)- will likely see increasing adoption across multiple sectors.